Cas no 1114660-08-0 (3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide)

• Product Name: 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide
• CAS No: 1114660-08-0
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 5389164
• Update Time: 2025-11-01

3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[methyl-(3-methylphenyl)sulfamoyl]-4-phenyl-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C25H23N3O3S2/c1-18-9-8-13-21(15-18)28(2)33(30,31)24-22(19-10-4-3-5-11-19)17-32-23(24)25(29)27-16-20-12-6-7-14-26-20/h3-15,17H,16H2,1-2H3,(H,27,29)
• InChI Key： RFFSIUIKKTZZFX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=NC=CC=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 477.118
• Monoisotopic Mass: 477.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide

3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1114660-08-0): An Overview of a Promising Compound in Medicinal Chemistry

3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1114660-08-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the thiophene class and features a unique structural arrangement that includes a sulfamoyl group, a phenyl ring, and a pyridine moiety. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The chemical structure of 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide is characterized by a central thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The thiophene ring is substituted at the 4-position with a phenyl group, enhancing the compound's aromaticity and stability. The 3-position of the thiophene ring is functionalized with a sulfamoyl group, which consists of a sulfur atom double-bonded to an oxygen atom and single-bonded to two amine groups. One of these amine groups is further substituted with a methyl group and a 3-methylphenyl group, adding complexity and potential for specific interactions with biological targets. The carboxamide functionality at the 2-position of the thiophene ring is attached to a pyridine ring via an amine linkage, providing additional structural diversity and potential for modulating biological activity.

Recent studies have highlighted the potential of 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis, asthma, and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation and pain.

In addition to its anti-inflammatory effects, 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide has also demonstrated promising antitumor activity. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic agents with improved efficacy and reduced side effects. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis (programmed cell death) and suppressing angiogenesis (the formation of new blood vessels that supply nutrients to tumors). The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability, allowing it to be administered in tablet or capsule form. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with no significant accumulation observed over multiple dosing regimens. These pharmacokinetic characteristics suggest that 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide has the potential to be developed into an effective oral medication.

Toxicity studies have been conducted to evaluate the safety profile of 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-yl)methyl]thiophene-2-carboxamide. In vitro assays using human cell lines have shown that this compound has low cytotoxicity at therapeutic concentrations. Animal studies have also demonstrated that it is well-tolerated at doses up to several times higher than those required for therapeutic efficacy. These findings indicate that 3-[methyl(3-methylphenyl)sulfamoyl]-4-phenyl-N-[(pyridin-2-y l)meth y l]t hi oph ene - 2 - ca r box am ide has a favorable safety margin, which is crucial for its development as a therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-[methyl(3-methylphen y l)sul famo y l]-4-phe n y l - N - [ ( pyri din - 2 - y l )me th y l ]t hi oph ene - 2 - ca r box am ide . Phase I trials have focused on assessing its pharmacokinetics and safety in healthy volunteers. Preliminary results have been encouraging, with no serious adverse events reported at doses up to 500 mg/day. Phase II trials are now being planned to evaluate its therapeutic potential in patients with inflammatory diseases and cancer. These trials will provide valuable insights into the clinical utility of this compound and pave the way for its potential approval as a new drug.

In conclusion, 3-[m eth y l ( 3 - m eth y lphe n y l )sul famo y l ] - 4 - phe n y l - N - [ ( pyri din - 2 - y l )me th y l ]t hi oph ene - 2 - ca r box am ide (CAS No. 1114660-08-0) represents a promising candidate in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating inflammatory diseases and cancer make it an exciting area of research for both academic institutions and pharmaceutical companies. As further clinical trials progress, it is hoped that this compound will contribute significantly to improving patient outcomes and advancing medical science.